[4-(3-chlorophenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylphenyl)methanone

• IUPAC Name: [4-(3-chlorophenyl)-6-fluoro-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(4-methylphenyl)methanone
• InChI: InChI=1S/C22H15ClFNO3S/c1-14-5-7-15(8-6-14)22(26)21-13-25(18-4-2-3-16(23)11-18)19-12-17(24)9-10-20(19)29(21,27)28/h2-13H,1H3
• InChI Key: ODMMMSODBSQUSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=CN(C3=C(S2(=O)=O)C=CC(=C3)F)C4=CC(=CC=C4)Cl
• Molecular Formula: C22H15ClFNO3S
• Molecular Weight: 427.9 g/mol

Description

[4-(3-chlorophenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylphenyl)methanone is a useful research compound. Its molecular formula is C22H15ClFNO3S and its molecular weight is 427.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Optimization of Antitubercular Activities

A series of compounds, including [4-(aryloxy)phenyl]cyclopropyl methanones, were synthesized and evaluated for their antitubercular activity against Mycobacterium tuberculosis H37Rv. Some compounds displayed minimum inhibitory concentration (MIC) values as low as 0.78 μg/mL, with one specific compound showing significant effectiveness against multidrug-resistant (MDR), extensively drug-resistant (XDR), and rifampicin-resistant strains of M. tuberculosis, alongside oral activity in vivo in mice (Bisht et al., 2010).

Reactivity Towards Sulfur- and Oxygen-Containing Nucleophiles

The reactivity of a related compound, (4-chlorophenyl)-(1-oxo-1λ4-benzo[b]thien-2-yl)methanone, towards sulfur- and oxygen-containing nucleophiles was studied. This investigation highlighted a method for functionalizing 2-acyl-benzo[b]thiophene derivatives through Michael-type nucleophilic addition, providing insights into the synthetic versatility of such compounds (Pouzet et al., 1998).

Crystal Structure and DFT Study

The crystal structure and density functional theory (DFT) study of boric acid ester intermediates with benzene rings, including compounds structurally similar to the one , were conducted. These studies confirmed the molecular structures through X-ray diffraction and provided insights into the molecular electrostatic potential and frontier molecular orbitals, revealing some physicochemical properties of the compounds (Huang et al., 2021).

Role in Clathrate Formation

Research on the edge-to-face interaction between aromatic rings in clathrate formation of 1-benzoyl-2-hydroxyindoline derivatives with benzene demonstrated the significance of such interactions in the formation of inclusion complexes. This study contributes to understanding the molecular interactions and structural requisites for clathrate formation with potential implications in materials science and molecular engineering (Eto et al., 2011).